Benzo(b)fluoranthene

Specification

• Description: The oxidative damage and bioaccumulation of juvenile scallops Chlamys farreri exposed to benzo[b]fluoranthene, a polycyclic aromatic hydrocarbon, was studied.; Benzo[b]fluoranthene is a polycyclic aromatic hydrocarbon, which belongs to the benzofluoranthene family obtained via incomplete combustion of gasoline engine exhaust, coal and oil combustion products, broiled and smoked foods.; Benzo[b]fluoranthene is a colorless, aromatic hydrocarbon consisting of five fused rings and formed by the incomplete burning of organic matter. Benzo(b)fluoranthene is primarily found in gasoline exhaust, tobacco and cigarette smoke, coal tar, soot, amino acids and fatty acid pyrolysis products. This substance is used only for research purposes. Benzo(b)fluoranthene is reasonably anticipated to be a human carcinogen. (NCI05); Benzo[b]fluoranthene appears as needles or yellow fluffy powder. (NTP, 1992); Benzo[b]fluoranthene is an ortho- and peri-fused polycyclic arene that consists of a benzene ring fused with a acephenanthrylene ring. It has a role as a mutagen.
• CAS No.: 205-99-2
• Molecular Formula: C20H12
• Molecular Weight: 252.3 g/mol
• IUPAC Name: pentacyclo[10.7.1.02,7.08,20.013,18]icosa-1(19),2(7),3,5,8(20),9,11,13,15,17-decaene
• Standard InChI: InChI=1S/C20H12/c1-2-7-14-13(6-1)12-19-16-9-4-3-8-15(16)18-11-5-10-17(14)20(18)19/h1-12H
• Standard InChI Key: FTOVXSOBNPWTSH-UHFFFAOYSA-N
• SMILES: C1=CC=C2C3=C4C(=CC=C3)C5=CC=CC=C5C4=CC2=C1
• Canonical SMILES: C1=CC=C2C3=C4C(=CC=C3)C5=CC=CC=C5C4=CC2=C1
• Boiling Point: 481 °C
• Colorform: Needles from benzene; Needles (recrystallized from benzene); colorless needles (recrystallized from toluene or glacial acetic acid)
• Melting Point: 325 to 329 °F (NTP, 1992); 168.0 °C; 168.4 °C; 168 °C; 325-329°F